Cas no 324539-39-1 (8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 324539-39-1
• MF: C₁₅H₂₄N₄O₂S
• MW: 324.441661834717
• CID: 6598189
• PubChem ID: 5205178
• Update Time: 2025-05-21

8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 324539-39-1
• 8-(ethylthio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione
• F0068-0125
• EU-0034921
• SR-01000400838-1
• SR-01000400838
• 8-ethylsulfanyl-7-heptyl-3-methylpurine-2,6-dione
• AKOS024574379
• 8-(ethylthio)-7-heptyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-(ethylthio)-7-heptyl-3,7-dihydro-3-methyl-

• Inchi： 1S/C15H24N4O2S/c1-4-6-7-8-9-10-19-11-12(16-15(19)22-5-2)18(3)14(21)17-13(11)20/h4-10H2,1-3H3,(H,17,20,21)
• InChI Key： GQCBGZPQZIQKNI-UHFFFAOYSA-N
• SMILES： N1(CCCCCCC)C2=C(N(C)C(=O)NC2=O)N=C1SCC

Computed Properties

• Exact Mass: 324.16199719g/mol
• Monoisotopic Mass: 324.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.5Ų

Additional information on 8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-(Ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound 8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by the CAS number 324539-39-1, represents a unique purine derivative with potential applications in various fields of chemistry and pharmacology. This molecule is characterized by its complex structure, which includes a purine backbone modified with specific substituents that confer distinct chemical and biological properties. The presence of an ethylsulfanyl group at position 8 and a heptyl chain at position 7 introduces significant structural diversity, while the methyl group at position 3 further enhances its functional characteristics.

Recent studies have highlighted the importance of purine derivatives in drug discovery and development. The structural modifications in 8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggest that it may exhibit unique pharmacokinetic and pharmacodynamic profiles. For instance, the ethylsulfanyl group could influence the molecule's solubility and stability in biological systems. Similarly, the heptyl chain might affect its ability to cross cellular membranes or interact with specific receptors. These properties make it a promising candidate for further investigation in therapeutic areas such as oncology or neurodegenerative diseases.

The synthesis of this compound involves advanced organic chemistry techniques. Researchers have employed multi-step synthesis strategies to construct the purine skeleton and introduce the desired substituents. For example, the formation of the purine ring system typically requires nucleophilic aromatic substitution or condensation reactions. The subsequent introduction of the ethylsulfanyl and heptyl groups involves careful planning to ensure regioselectivity and yield optimization. These synthetic methods not only demonstrate the versatility of modern organic chemistry but also pave the way for large-scale production if the compound proves to be therapeutically valuable.

In terms of biological activity, preliminary assays have shown that 8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits selective binding to certain protein targets. This selectivity is crucial for minimizing off-target effects and improving therapeutic efficacy. Furthermore, computational modeling studies have provided insights into the molecule's interactions with key biomolecules. These findings underscore its potential as a lead compound in drug development programs targeting specific diseases.

The exploration of this compound's pharmacokinetics has revealed interesting insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of bulky substituents may influence its bioavailability and tissue distribution patterns. Additionally, studies on its metabolic stability suggest that it could be metabolized through specific pathways involving cytochrome P450 enzymes or other hepatic enzymes. Understanding these aspects is essential for designing effective dosing regimens and predicting potential drug-drug interactions.

From an environmental standpoint, researchers have also examined the compound's degradation pathways under various conditions. This information is critical for assessing its environmental impact and ensuring sustainable manufacturing practices. The results indicate that it undergoes hydrolysis under acidic or basic conditions but remains stable under neutral pH levels.

In conclusion, 8-(ethylsulfanyl)-7-heptyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione stands out as a significant addition to the landscape of purine derivatives. Its unique structure offers a wealth of opportunities for further research across multiple disciplines. As ongoing studies continue to unravel its full potential, this compound holds promise for advancing both chemical science and medical therapeutics.